![molecular formula C14H9IN2O B5636862 2-(3-iodophenyl)-5-phenyl-1,3,4-oxadiazole](/img/structure/B5636862.png)
2-(3-iodophenyl)-5-phenyl-1,3,4-oxadiazole
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Overview
Description
2-(3-iodophenyl)-5-phenyl-1,3,4-oxadiazole, commonly known as IPPO, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. IPPO is a derivative of oxadiazole and is known for its unique chemical properties, which make it a promising candidate for several applications. In
Safety and Hazards
Mechanism of Action
Target of Action
It is part of the phenotypic screening library from enamine, which includes compounds with a broad diversity of biological targets .
Mode of Action
Enamines are known to act as nucleophiles, similar to enolates, in many reactions . They can undergo a three-step process: formation of the enamine, reaction with an electrophile to form an iminium salt, and hydrolysis of the iminium salt to reform the aldehyde or ketone .
Biochemical Pathways
The phenotypic screening library, which includes this compound, is designed for the investigation of signaling pathways .
Pharmacokinetics
Enamine does emphasize the importance of pharmacokinetics in their in vivo studies .
Result of Action
The phenotypic screening library, which includes this compound, is designed for the discovery of new biological targets .
Action Environment
Such factors are typically considered in the design and execution of in vivo studies .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-(3-iodophenyl)-5-phenyl-1,3,4-oxadiazole are intriguing. It is an enamine, a type of compound formed from a secondary amine and an aldehyde or ketone . Enamines are nucleophilic, meaning they donate electron pairs to form bonds . They undergo reactions with electrophiles such as alkyl halides
Cellular Effects
Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
As an enamine, it is likely to interact with other molecules through its nucleophilic properties . It may bind to biomolecules, inhibit or activate enzymes, and induce changes in gene expression. These potential mechanisms need to be confirmed through rigorous experimental studies.
Metabolic Pathways
Enamines are involved in various metabolic pathways, including the kynurenine pathway
properties
IUPAC Name |
2-(3-iodophenyl)-5-phenyl-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9IN2O/c15-12-8-4-7-11(9-12)14-17-16-13(18-14)10-5-2-1-3-6-10/h1-9H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBBKOHNAHPCMBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(O2)C3=CC(=CC=C3)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9IN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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